1-(2-methylbut-3-yn-2-yl)pyrrolidine
Overview
Description
1-(2-Methylbut-3-yn-2-yl)pyrrolidine, also known as 2-methyl-1-butyne-2-yl pyrrolidine, is an organic compound that is widely used in scientific research. It is a colorless liquid with a characteristic odor and is miscible in organic solvents. It is a useful reagent in organic synthesis, and has been used in the synthesis of a variety of compounds, including drugs, pharmaceuticals, and agrochemicals.
Mechanism of Action
1-(2-Methylbut-3-yn-2-yl)pyrrolidine is an organic compound that is used as a reagent in organic synthesis. It is a nucleophile and can react with electrophiles, such as carbonyl compounds, to form new bonds. It can also act as a base, deprotonating acids to form new compounds.
Biochemical and Physiological Effects
1-(2-Methylbut-3-yn-2-yl)pyrrolidine is used in scientific research and is not intended for human or animal consumption. Therefore, its biochemical and physiological effects have not been thoroughly studied.
Advantages and Limitations for Lab Experiments
1-(2-Methylbut-3-yn-2-yl)pyrrolidine is a useful reagent in organic synthesis. It is relatively inexpensive, has a low boiling point, and is miscible in organic solvents. It is also relatively stable, with a half-life of several days. However, it is flammable and should be handled with caution.
Future Directions
1-(2-Methylbut-3-yn-2-yl)pyrrolidine has a wide range of potential applications in scientific research. Future research could focus on its use in the synthesis of peptides and peptidomimetics, heterocyclic compounds, and agrochemicals. Additionally, further research could be done to explore its potential as a catalyst in organic synthesis. Additionally, further research could be done to explore its potential biochemical and physiological effects, as well as its potential toxicity.
Synthesis Methods
1-(2-Methylbut-3-yn-2-yl)pyrrolidine can be synthesized by the reaction of 1-(2-methylbut-3-yn-2-yl)pyrrolidineutyne and pyrrolidine in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is exothermic and produces a colorless liquid with a characteristic odor.
Scientific Research Applications
1-(2-Methylbut-3-yn-2-yl)pyrrolidine is widely used in scientific research. It has been used in the synthesis of a variety of compounds, including drugs, pharmaceuticals, and agrochemicals. It is also used in the synthesis of peptides and peptidomimetics. Additionally, it has been used in the synthesis of heterocyclic compounds, such as imidazoles, pyridines, and thiazoles.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-methylbut-3-yn-2-yl)pyrrolidine involves the reaction of 2-methylbut-3-yn-2-ol with pyrrolidine in the presence of a strong acid catalyst.", "Starting Materials": [ "2-methylbut-3-yn-2-ol", "pyrrolidine", "strong acid catalyst" ], "Reaction": [ "Add 2-methylbut-3-yn-2-ol to a reaction flask", "Add pyrrolidine to the reaction flask", "Add a strong acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
7223-44-1 |
Product Name |
1-(2-methylbut-3-yn-2-yl)pyrrolidine |
Molecular Formula |
C9H15N |
Molecular Weight |
137.2 |
Purity |
95 |
Origin of Product |
United States |
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